Anteiso-Branched vs. Straight-Chain Pathway Partitioning
14-Methylnonadecanoyl-CoA, as a long-chain anteiso-branched acyl-CoA, follows the canonical carnitine shuttle pathway for mitochondrial import (CPT1/CPT2-dependent), but its branched structure may influence processing by downstream beta-oxidation enzymes relative to straight-chain analogs [1]. In contrast, 2-methyl-branched acyl-CoAs (such as 2-methylpentadecanoyl-CoA) cannot be directly metabolized in mitochondria and require peroxisomal alpha-oxidation or racemase activity for degradation [2]. The anteiso-branch at position 14 represents a distinct structural class with predicted intermediate metabolic behavior between straight-chain and alpha-methyl-branched species. The compound is classified as a long-chain acyl-CoA (C12-C20 acyl group), making it a substrate for long-chain acyl-CoA synthetase (ACSL) rather than very long-chain acyl-CoA synthetase (SLC27A) [3].
| Evidence Dimension | Metabolic pathway entry and enzyme family specificity |
|---|---|
| Target Compound Data | 14-methylnonadecanoyl-CoA: C20 anteiso-branched long-chain acyl-CoA; utilizes ACSL for activation (C12-C20 substrate range); undergoes CPT1/CPT2-mediated mitochondrial import and beta-oxidation |
| Comparator Or Baseline | Straight-chain nonadecanoyl-CoA (C19 straight-chain): also utilizes ACSL and CPT shuttle; 2-methylpentadecanoyl-CoA (C16 alpha-methyl-branched): requires peroxisomal alpha-oxidation and AMACR racemase activity; cannot be directly beta-oxidized in mitochondria |
| Quantified Difference | Enzyme class: ACSL (C12-C20) vs. SLC27A (C18-C26) for very long-chain species; beta-oxidation: mitochondrial/peroxisomal mixed for anteiso-branched vs. obligate peroxisomal for alpha-methyl-branched |
| Conditions | Enzyme classification based on chain-length specificity of mammalian acyl-CoA synthetase subfamilies [3]; pathway analysis from human metabolic pathway databases [1] |
Why This Matters
Procurement of 14-methylnonadecanoyl-CoA rather than a straight-chain analog is essential for studies of anteiso-branched fatty acid metabolism; using a straight-chain substitute would fail to capture branch-specific enzyme recognition and metabolic partitioning.
- [1] PathBank/SMPDB. Acylcarnitine 14-methylnonadecanoylcarnitine Metabolic Pathway (PW125149). Created: April 16, 2021. View Source
- [2] Lloyd MD, et al. Current Knowledge on the Function of α-Methyl Acyl-CoA Racemase in Human Diseases. Front Mol Biosci. 2020;7:153. View Source
- [3] Soupene E, Kuypers FA. Mammalian Long-Chain Acyl-CoA Synthetases. Exp Biol Med (Maywood). 2008;233(5):507-521. PMC3377585. View Source
